TP-422

• Molecular Formula: C22H30N6O2
• Molecular Weight: 410.52
• IUPAC Name: N-(3-(1H-Pyrazol-1-yl)propyl)-6-(4-(3-(dimethylamino)propoxy)phenyl)-2-methoxypyrimidin-4-amine
• InChI: InChI=1S/C22H30N6O2/c1-27(2)13-6-16-30-19-9-7-18(8-10-19)20-17-21(26-22(25-20)29-3)23-11-4-14-28-15-5-12-24-28/h5,7-10,12,15,17H,4,6,11,13-14,16H2,1-3H3,(H,23,25,26)
• InChI Key: RVCAAQJOJNPSKE-UHFFFAOYSA-N
• SMILES: COC1=NC(C2=CC=C(OCCCN(C)C)C=C2)=CC(NCCCN3N=CC=C3)=N1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: TP422; TP-422; TP 422

Description

TP-422 is a negative control for TP-238.

Scientific Research Applications

1. Imaging Applications in Biological Research

Two-photon microscopy (TPM) is an emerging imaging tool capable of detecting biological targets deep within live tissues. The development of various two-photon (TP) probes, including ones for metal ions, facilitates TPM's application in biomedical research. These probes, such as small-molecule TP turn-on probes, organelle-targeted probes, and multicolor emissive probes for dual-color imaging, are critical in studying biological systems (Sarkar et al., 2014).

2. Environmental and Atmospheric Studies

The Third Tibetan Plateau (TP) Atmospheric Scientific Experiment (TIPEX-III) utilized TP technologies to expand observation networks and integrate observation missions. This involved understanding land surface, planetary boundary layer, cloud–precipitation, and troposphere–stratosphere exchange processes. Such applications have enhanced data applications in atmospheric science (Zhao et al., 2017).

3. Development of Near-Infrared Emissive TP Probes

A silicon-rhodamine (SiR) derivative was explored for its TP properties, leading to the development of a "NIR-to-NIR" TP probe (SiRNO) for nitric oxide (NO) detection. This advancement in TP probe technology is particularly significant for tracking NO generation in biological systems, including in situ detection in xenograft tumor mouse models (Mao et al., 2017).

4. Biomedical and Pharmaceutical Applications

Terahertz pulsed imaging (TPI) and terahertz pulsed spectroscopy (TPS) technologies are used in biomedical imaging and pharmaceutical science. They are effective in imaging epithelial cancer and distinguishing between polymorphic forms of pharmaceutical compounds. This technology helps in measuring coating thickness in pharmaceutical tablets and provides a non-invasive technique for disease diagnosis and drug formulation analysis (Wallace et al., 2004).

5. Characterization of Catalytic Materials

Temperature-programmed (TP) methods are increasingly used for characterizing catalytic materials under conditions similar to commercial applications. These methods have been pivotal in understanding the reduction features and dynamic behavior of oxygen-storage/redox components of auto exhaust catalysts, which are primarily based on CeO2 and ceria-zirconia (Boaro et al., 2003).

6. Aerospace and Re-Entry Simulation

In aerospace, TP technologies like thermal protection systems (TPS) are critical. These systems are used to simulate the thermal, aerodynamic, and chemical loads on the surface of space vehicles during re-entry into Earth's atmosphere. The understanding and duplication of complex physico-chemical phenomena related to thermal and chemical nonequilibrium near the surface of re-entry bodies are essential for the development and testing of TPS materials (Cesare et al., 2020).